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4-(Trifluoromethyl)thiazole-2-

carboxylic acid

Cat. No.: B1319602 Get Quote

Technical Guide: Physicochemical Properties of
4-(Trifluoromethyl)thiazole-2-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides an in-depth overview of the known physical properties of 4-
(Trifluoromethyl)thiazole-2-carboxylic acid (CAS No. 944900-55-4), a fluorinated

heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to its

structural motifs, including a thiazole ring and a trifluoromethyl group, this molecule is a

potential candidate for the development of novel therapeutic agents, particularly in the areas of

anti-inflammatory and antimicrobial research. This document summarizes the available data on

its melting point and solubility, outlines general experimental protocols for their determination,

and presents a typical workflow for the characterization of such a compound in a drug

discovery pipeline.

Physicochemical Data
Direct experimental data for the physical properties of 4-(Trifluoromethyl)thiazole-2-
carboxylic acid are not extensively available in published literature. However, data for the
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closely related structural isomer, 2-Methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid (CAS

No. 117724-63-7), can provide a reasonable estimation.

Physical Property Value (Estimated) Notes

Melting Point 186 - 187 °C

Data for 2-Methyl-4-

(trifluoromethyl)thiazole-5-

carboxylic acid. The exact

melting point of 4-

(Trifluoromethyl)thiazole-2-

carboxylic acid has not been

thoroughly investigated.

Solubility

Data for 2-Methyl-4-

(trifluoromethyl)thiazole-5-

carboxylic acid.

Limited in Water

The carboxylic acid moiety

may impart some aqueous

solubility, but the

trifluoromethyl group and

thiazole ring likely limit it.

Soluble in Methanol

Moderate in DMSO

Moderate in Acetonitrile

Experimental Protocols
The following are detailed, generalized methodologies for the experimental determination of the

melting point and solubility of a solid organic compound like 4-(Trifluoromethyl)thiazole-2-
carboxylic acid.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid compound transitions to a

liquid.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample is not a fine powder)

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the dry 4-(Trifluoromethyl)thiazole-2-carboxylic
acid is finely ground, if necessary. The open end of a capillary tube is tapped into the powder

until a small amount (2-3 mm in height) of the sample is packed into the sealed end.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned so that the bulb is level with the sample.

Initial Determination (Rapid Heating): The apparatus is heated at a rapid rate (e.g., 10-20

°C/min) to obtain an approximate melting range.

Accurate Determination (Slow Heating): The apparatus is allowed to cool. A fresh sample is

prepared and the heating process is repeated. The temperature is raised quickly to about 20

°C below the approximate melting point, and then the heating rate is slowed to 1-2 °C/min.

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting point is reported as the range T1-T2.

Solubility Determination (Qualitative)
Objective: To assess the solubility of the compound in various solvents.

Apparatus:
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Small test tubes or vials

Vortex mixer

Spatula

Graduated pipettes or cylinders

A selection of solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate,

dichloromethane, hexane, dimethyl sulfoxide)

Procedure:

Sample Preparation: A small, measured amount of 4-(Trifluoromethyl)thiazole-2-
carboxylic acid (e.g., 10 mg) is added to a series of test tubes.

Solvent Addition: A measured volume of a solvent (e.g., 1 mL) is added to each test tube.

Mixing: The test tubes are agitated using a vortex mixer for a set period (e.g., 1-2 minutes) at

room temperature.

Observation: The samples are visually inspected to determine if the solid has completely

dissolved.

Classification: The solubility is classified based on the amount of solute that dissolves in a

given volume of solvent (e.g., soluble, partially soluble, or insoluble). For a more quantitative

assessment, the experiment can be repeated with varying amounts of solute or solvent.

Drug Discovery Workflow
The following diagram illustrates a generalized experimental workflow for the initial

characterization and evaluation of a novel chemical entity, such as 4-
(Trifluoromethyl)thiazole-2-carboxylic acid, in a drug discovery program.
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Compound Synthesis & Purity

Physicochemical Profiling

In Vitro Biological Evaluation

ADME & Toxicology

Chemical Synthesis

Purification (e.g., Chromatography)

Structural Confirmation (NMR, MS)

Purity Analysis (HPLC)

Melting Point Determination Solubility Assessment LogP/LogD Measurement pKa Determination

Primary Target-Based Assay

Dose-Response & IC50/EC50

Selectivity Profiling

Cell-Based Assays

Permeability (e.g., PAMPA) Metabolic Stability (Microsomes) Cytotoxicity Assays
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Caption: Generalized workflow for new chemical entity characterization.
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To cite this document: BenchChem. [Physical properties of 4-(Trifluoromethyl)thiazole-2-
carboxylic acid (melting point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319602#physical-properties-of-4-trifluoromethyl-
thiazole-2-carboxylic-acid-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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